benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate

• IUPAC Name: benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate
• InChI: InChI=1S/C13H16N2O2/c16-13(15-7-11-6-14-12(11)8-15)17-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2/t11-,12+/m0/s1
• InChI Key: BCONCMOUSFKNCK-NWDGAFQWSA-N
• Canonical SMILES: C1C2CN(CC2N1)C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: C1[C@H]2CN(C[C@H]2N1)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C13H16N2O2
• DSSTOX Substance ID: DTXSID50635280
• Molecular Weight: 232.28 g/mol
• CAS No.: 370881-43-9

Description

Benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Selective Neuronal Nicotinic Receptor Agonist : Ji et al. (2005) described the synthesis of a compound related to benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate, used as a potent selective agonist for neuronal nicotinic receptors (Ji et al., 2005).

• Antibacterial Activity in Veterinary Medicine : McGuirk et al. (1992) explored a series of compounds, including derivatives of diazabicycloalkyl side chains like benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane, for their antibacterial activity against veterinary pathogens (McGuirk et al., 1992).

• Ring Transformation Studies : Shevtsov et al. (2006) investigated the reactions of 1,5-diazabicyclo[3.1.0]hexanes, which include the structural framework of benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane, with arylketenes, contributing to the understanding of the chemical behavior of these compounds (Shevtsov et al., 2006).

• Synthesis Related to Penicillins : Stoodley and Watson (1975) conducted studies related to penicillins, involving the preparation of compounds structurally related to benzyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane (Stoodley & Watson, 1975).

• Synthesis of Functionalized Bicyclo[3.2.0]heptane Skeleton : Chiang and Zhu (2017) reported the UV-mediated decomposition of diazomalonates in benzene, leading to the formation of bicyclo[3.2.0]hepta-2,6-dienes, showing the chemical versatility of this class of compounds (Chiang & Zhu, 2017).